Cas no 51209-83-7 (1H-Indole-3-ethanamine, 1-(2-phenylethyl)-)

1H-Indole-3-ethanamine, 1-(2-phenylethyl)- structure
51209-83-7 structure
Product name:1H-Indole-3-ethanamine, 1-(2-phenylethyl)-
CAS No:51209-83-7
MF:C18H20N2
MW:264.365
CID:4012913
PubChem ID:3028919

1H-Indole-3-ethanamine, 1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-ethanamine, 1-(2-phenylethyl)-
    • 1-(2-Phenylethyl)-1H-indole-3-ethanamine
    • AKOS012457567
    • DTXSID301275306
    • 51209-83-7
    • Inchi: InChI=1S/C18H20N2/c19-12-10-16-14-20(18-9-5-4-8-17(16)18)13-11-15-6-2-1-3-7-15/h1-9,14H,10-13,19H2
    • InChI Key: BHZXHGQMURJLEX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 264.162648646Da
  • Monoisotopic Mass: 264.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 31Ų

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